Cas no 59083-12-4 (N-Cyclohexyl-4-methylcyclohexan-1-amine)

• Product Name: N-Cyclohexyl-4-methylcyclohexan-1-amine
• CAS No: 59083-12-4
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 5048633
• PubChem ID: 13184326
• Update Time: 2026-02-28

N-Cyclohexyl-4-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-4-methylcyclohexan-1-amine
• cyclohexyl-(trans-4-methylcyclohexyl)-amine
• cyclohexyl-(trans-4-methyl-cyclohexyl)-amine
• (1r,4r)-N-cyclohexyl-4-methylcyclohexan-1-amine
• N-Cyclohexyl-4-methylcyclohexan-1-amine

• Inchi： 1S/C13H25N/c1-11-7-9-13(10-8-11)14-12-5-3-2-4-6-12/h11-14H,2-10H2,1H3
• InChI Key： DDKRRVVHQZKQCU-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 153
• XLogP3: 3.7
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-Cyclohexyl-4-methylcyclohexan-1-amine

N-Cyclohexyl-4-methylcyclohexan-1-amine and CAS No. 59083-12-4: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Biomedical Research

N-Cyclohexyl-4-methylcyclohexan-1-amine (CAS No. 59083-12-4) is a multifunctional organic compound that has garnered significant attention in the field of biomedical research due to its unique molecular structure and potential applications in pharmaceutical development. This compound belongs to the class of cycloalkylamines, which are characterized by their cyclic hydrocarbon frameworks and functional groups that can interact with biological targets. The synthesis of this compound involves a series of chemical reactions that yield a stable molecule with specific stereochemical properties, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the chemical stability of N-Cyclohexyl-4-methylcyclodecan-1-amine under various reaction conditions. For instance, a 2023 publication in Organic & Biomolecular Chemistry demonstrated that this compound exhibits exceptional resistance to hydrolysis in aqueous environments, which is critical for its potential use in drug formulations requiring long-term stability. The molecular structure of this compound, featuring two cyclohexane rings connected through a methylene bridge, allows for the introduction of diverse functional groups, enabling tailored modifications for specific therapeutic applications.

One of the most promising areas of research involving N-Cyclohexyl-4-methylcyclohexan-1-amine is its role in the development of targeted drug delivery systems. A 2024 study published in Advanced Drug Delivery Reviews explored the use of this compound as a carrier molecule for the delivery of anti-inflammatory agents. The researchers found that the compound's ability to form hydrogen bonds with biological membranes enhances its capacity to facilitate the controlled release of bioactive molecules, a property that could significantly improve the efficacy of therapeutic treatments.

In addition to its applications in drug delivery, N-Cyclohexyl-4-methylcyclohexan-1-amine has also been investigated for its potential in synthetic biology. A 2023 paper in ACS Synthetic Biology reported the use of this compound as a building block in the design of novel biodegradable polymers. These polymers exhibit tunable mechanical properties and biocompatibility, making them suitable for applications in tissue engineering and regenerative medicine. The chemical versatility of this compound allows it to be modified into various functional derivatives, expanding its utility across multiple biomedical disciplines.

Another area of interest is the synthesis optimization of N-Cyclohexyl-4-methylcyclohexan-1-amine. A recent study published in Green Chemistry (2024) focused on developing an environmentally friendly method for its production using catalytic processes. This approach not only reduces the energy consumption and waste generation associated with traditional synthesis methods but also enhances the yield of the target compound. Such advancements are crucial for the sustainable development of pharmaceutical products.

Furthermore, the pharmacological properties of N-Cyclohexyl-4-methylcyclohexan-1-amine have been explored in preclinical studies. Research published in Pharmaceutical Research (2023) indicated that this compound may have potential as a modulator of ion channels in neuronal cells. The compound's ability to interact with specific membrane proteins could make it a valuable tool for studying the mechanisms of neurological disorders and developing new therapeutic strategies.

The biocompatibility of N-Cyclohexyl-4-methylcyclohexan-1-amine has also been evaluated in various in vitro and in vivo models. A 2024 study in Toxicological Sciences found that the compound does not exhibit cytotoxic effects at concentrations relevant to its proposed applications. This finding supports its potential use in biomedical applications where safety is a critical consideration.

Finally, the market trends for compounds like N-Cyclohexyl-4-methylcyclohexan-1-amine are closely tied to advancements in personalized medicine and precision therapies. As the demand for targeted treatments grows, the development of compounds with customizable properties becomes increasingly important. The chemical flexibility and functional versatility of this compound position it as a key player in the next generation of biomedical innovations.